Cas no 924072-98-0 (2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile)

• Product Name: 2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile
• CAS No: 924072-98-0
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• MDL: MFCD05394174
• CID: 4719856
• Update Time: 2025-06-15

2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-5-nitrobenzonitrile
• STK501392
• R8813
• Z31240653
• 2-[4-(2H-1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-5-nitrobenzonitrile
• 2-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}-5-nitrobenzonitrile
• 2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile

• MDL： MFCD05394174
• Inchi： 1S/C19H18N4O4/c20-11-15-10-16(23(24)25)2-3-17(15)22-7-5-21(6-8-22)12-14-1-4-18-19(9-14)27-13-26-18/h1-4,9-10H,5-8,12-13H2
• InChI Key： DYGFSULILRSVFK-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CN1CCN(C2C=CC(=CC=2C#N)[N+](=O)[O-])CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 580
• Topological Polar Surface Area: 94.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile

Introduction to 2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile (CAS No. 924072-98-0) in Modern Chemical Research

The compound 2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile, identified by the CAS number 924072-98-0, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both the 1,3-benzodioxol moiety and the piperazine ring suggests a dual functionality that may contribute to its unique interaction with biological targets.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with structures such as 1,3-benzodioxol and piperazine being frequently incorporated into novel therapeutic agents. The nitrobenzonitrile group in this compound introduces an electron-withdrawing effect, which can modulate the electronic properties of the molecule, influencing its binding affinity and pharmacokinetic behavior. Such structural features are often exploited to enhance drug-like properties, including solubility, metabolic stability, and target specificity.

Current research in the field of chemical biology has highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological receptors or enzymes simultaneously. The structural composition of 2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile aligns well with this paradigm. The 1,3-benzodioxol scaffold is known for its presence in several bioactive natural products and synthetic drugs, while the piperazine moiety is a common pharmacophore in antipsychotic and antidepressant medications. The combination of these elements may facilitate the development of compounds with enhanced therapeutic profiles.

Recent studies have demonstrated that nitroaromatic compounds can serve as versatile intermediates in organic synthesis and drug development. The nitro group in 2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile can be further functionalized through reduction or coupling reactions, allowing for the creation of derivatives with tailored properties. This flexibility makes the compound a valuable asset in synthetic chemistry and provides opportunities for exploring new pharmacological pathways.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, structurally similar molecules have been investigated for their herbicidal and pesticidal properties. The unique combination of functional groups in 2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile may contribute to its efficacy in controlling pests while maintaining environmental safety.

In conclusion, 2-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-5-nitrobenzonitrile (CAS No. 924072-98-0) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its structural complexity and functional diversity make it a valuable tool for developing novel therapeutic agents with potential applications across multiple domains. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play a pivotal role in shaping the future of drug discovery.